2-methoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-methoxy-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H14F3N3O2S2/c1-26-14-8-3-2-7-13(14)15(25)22-16-23-24-17(28-16)27-10-11-5-4-6-12(9-11)18(19,20)21/h2-9H,10H2,1H3,(H,22,23,25)
• InChI Key: JWSKLVXKMDFHMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3O2S2
• Molecular Weight: 425.5 g/mol

Description

2-methoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties that make it suitable for use in different laboratory experiments.

Scientific Research Applications

Metabolism and Disposition in Humans

The compound SB-649868, which shares structural similarities with the specified benzamide, has been studied for its metabolism and disposition in the human body. This research, primarily focused on treating insomnia, indicated the drug's extensive metabolism and its principal elimination route via feces. Notably, the compound and its metabolites, particularly the hemiaminal metabolite M98 and the benzofuran ring-opened carboxylic acid M25, were the principal circulating components in plasma, showcasing the compound's complex metabolic pathways (Renzulli et al., 2011).

Diagnostic Imaging in Oncology

The benzamide derivative [123I]-(S)-IBZM, utilized in neuropsychiatric studies, also exhibits potential in oncology, specifically for melanoma imaging. The ectodermal origin of melanocytes and the presence of melanin in the substantia nigra underpin the experimental use of this tracer class for melanoma imaging. The tracer demonstrated efficacy in detecting cutaneous lesions, superficial pathologic lymph nodes, pulmonary, and hepatic metastases, highlighting its potential as a promising diagnostic tool in melanoma detection (Maffioli et al., 1994).

Receptor Binding and Imaging in Neurology and Psychiatry

N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), another benzamide analog, has been explored for visualizing primary breast tumors through its preferential binding to sigma receptors overexpressed on breast cancer cells. This study showcases the utility of benzamides in receptor binding and imaging, potentially contributing to noninvasive assessments and therapeutic interventions in oncological and neurological disorders (Caveliers et al., 2002).

Understanding Benzamide Metabolites in Drug Testing

The identification of urinary metabolites of synthetic compounds like RCS-4, a cannabimimetic, has implications for drug testing and toxicology. Benzamide compounds, through their metabolites, can be pivotal in understanding drug metabolism, aiding in the detection and monitoring of substance use (Kavanagh et al., 2012).